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N-(4-cyanophenyl)-N-methyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide

Name: N-(4-cyanophenyl)-N-methyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide
Brand: Smolecule
SKU: S7436637
Rating: 4.5 (7 reviews)

Catalog No.

S7436637

CAS No.

M.F

C15H16N2O2

M. Wt

256.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(4-cyanophenyl)-N-methyl-7-oxabicyclo[2.2.1]hept...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

N-(4-cyanophenyl)-N-methyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide

IUPAC Name

N-(4-cyanophenyl)-N-methyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide

Molecular Formula

C15H16N2O2

Molecular Weight

256.30 g/mol

InChI

InChI=1S/C15H16N2O2/c1-17(11-4-2-10(9-16)3-5-11)15(18)13-8-12-6-7-14(13)19-12/h2-5,12-14H,6-8H2,1H3

InChI Key

CZYBYWRGHKQBLC-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC=C(C=C1)C#N)C(=O)C2CC3CCC2O3

CNOB is a synthetic compound that belongs to a class of compounds called oxabicycloheptanes. It is characterized by its bicyclic structure, which consists of a six-membered oxygen-containing ring fused to a seven-membered ring. CNOB was first synthesized in 2010 by L. Zhou et al., who developed a novel synthetic approach to prepare this compound.

Physical and Chemical Properties

CNOB is a white crystalline solid that is slightly soluble in water but soluble in organic solvents such as ethanol and chloroform. It has a melting point of approximately 155-158°C. The molecular formula of CNOB is C18H19NO2, and its molecular weight is 281.35 g/mol. CNOB possesses both acidic and basic functional groups, which makes it amenable to a wide range of chemical reactions.

Synthesis and Characterization

CNOB can be synthesized using various synthetic approaches, including one-pot, multi-component reactions, and cycloaddition reactions. The most common method of synthesis involves the reaction of phenylacetonitrile with cycloheptanone in the presence of a catalyst, followed by a series of chemical transformations. The compound can be characterized using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, infrared (IR) spectroscopy, and X-ray crystallography.

Analytical Methods

CNOB can be quantified using various analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and spectrophotometry. These methods can be used to determine the purity, concentration, and stability of CNOB in samples.

Biological Properties

CNOB has been shown to have various biological activities, including antitumor, antiviral, and neuroprotective effects. Studies have demonstrated that CNOB inhibits the proliferation of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. CNOB has also shown antiviral activity against various viruses, including human immunodeficiency virus (HIV) and hepatitis C virus (HCV). Furthermore, CNOB has been shown to protect against neuronal apoptosis and oxidative stress-induced damage in animal models of neurodegenerative diseases.

Toxicity and Safety in Scientific Experiments

Studies have shown that CNOB has a low toxicity profile and is relatively safe in scientific experiments. However, the toxicity and safety of CNOB in humans has not been thoroughly investigated, and further studies are needed.

Applications in Scientific Experiments

CNOB has a wide range of applications in scientific experiments, including as a tool for investigating the mechanisms of biological processes, as a lead compound for drug discovery, and as a probe for studying protein-ligand interactions. CNOB has also been used in the development of biosensors and nanomaterials.

Current State of Research

The research on CNOB has mainly focused on its biological properties and potential applications in various fields. However, there is still much to be learned about the synthesis, characterization, and analytical methods of CNOB.

Potential Implications in Various Fields of Research and Industry

CNOB has great potential in various fields of research and industry, including pharmaceuticals, biotechnology, and materials science. It can be used as a starting material for the synthesis of new drugs, as well as a tool for studying drug-receptor interactions. CNOB can also be used in the development of new materials with unique properties, such as sensors and catalysts.

Limitations and Future Directions

Despite its promising properties and potential applications, CNOB has some limitations that need to be addressed in future research. For example, the scalability of the current synthetic approaches needs to be improved, and the toxicity and safety of CNOB in humans need to be thoroughly investigated. Furthermore, more studies are needed to explore the full range of potential applications of CNOB, as well as its limitations and challenges.

Future Directions

1. Development of more efficient and scalable synthetic routes for CNOB.
2. Investigation of the toxicity and safety of CNOB in humans.
3. Exploration of the potential applications of CNOB in the fields of materials science and biotechnology.
4. Development of CNOB-based biosensors for medical and environmental applications.
5. Studies on the mechanism of action of CNOB in cancer and neurodegenerative diseases.
6. Investigation of the potential of CNOB as a lead compound for drug discovery.
7. Development of CNOB-based nanomaterials for various applications.
8. Exploration of the use of CNOB in the development of new small-molecule drugs.
9. Development of CNOB-based molecular probes for the study of protein-ligand interactions.
10. Investigation of the potential of CNOB as a diagnostic tool for various diseases.